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Compound of Interest

Compound Name: G907

Cat. No.: B1654381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the outgassing properties of G907 epoxy

in vacuum environments. The following sections detail quantitative outgassing data, the

standardized experimental protocol used for its measurement, and a visual representation of

the testing workflow. This information is critical for applications where minimal outgassing is

required to prevent contamination and ensure the integrity of sensitive instruments and

processes.

Quantitative Outgassing Data
The outgassing characteristics of epoxy resins are crucial in vacuum applications. The primary

metrics for quantifying these properties are Total Mass Loss (TML) and Collected Volatile

Condensable Materials (CVCM). TML indicates the total amount of substance that vaporizes

from the material under vacuum, while CVCM measures the portion of that substance that

condenses on a cooler surface, posing a significant contamination risk.

Outgassing data for a specific variant of G907 epoxy, G907-43, has been recorded in the

Space Materials Database.[1] Additionally, another variant, NGAC G907-52, has been certified

to pass NASA's outgassing standards, although specific quantitative data has not been publicly

released.[2]

Below is a summary of the available quantitative data for G907-43:
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Note: Recovered Mass Loss (RML) is the percentage of mass loss after the sample has been

re-exposed to a controlled humidity environment, indicating the amount of water vapor that was

initially outgassed.

Experimental Protocol: ASTM E595
The standard test method for determining the outgassing properties of materials in a vacuum

environment is ASTM E595, "Standard Test Method for Total Mass Loss and Collected Volatile

Condensable Materials from Outgassing in a Vacuum Environment." This protocol is widely

used by NASA and other aerospace agencies to screen materials for use in space and other

vacuum applications.

Principle
A material sample is heated to a specific temperature in a vacuum chamber for a defined

period. The mass lost by the sample is measured to determine the TML. Simultaneously, any

volatile materials that condense on a nearby cooled collector plate are quantified to determine

the CVCM.

Apparatus
The test apparatus consists of a vacuum chamber capable of reaching pressures in the range

of 10⁻⁶ torr. Inside the chamber, a heated copper bar holds multiple sample compartments.

Above each sample, a collector plate is maintained at a controlled, lower temperature.
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Procedure
Sample Preparation: A sample of the G907 epoxy is prepared and cured according to the

manufacturer's specifications. The typical sample mass is between 100 and 300 milligrams.

Preconditioning: The cured sample is preconditioned for 24 hours in a controlled

environment of 50% relative humidity and 23°C.

Initial Mass Measurement: The initial mass of the sample is accurately measured.

Vacuum Exposure: The sample is placed in a compartment in the copper heating bar within

the vacuum chamber.

Heating and Condensation: The sample is heated to 125°C for 24 hours under a high

vacuum. During this time, any outgassed volatile materials can escape and impinge on a

collector plate maintained at 25°C.

Final Mass Measurements: After the 24-hour period, the chamber is brought back to

atmospheric pressure. The final mass of the sample and the mass of the condensed material

on the collector plate are measured.

Calculation of TML and CVCM:

TML (%) = [(Initial Sample Mass - Final Sample Mass) / Initial Sample Mass] x 100

CVCM (%) = (Mass of Condensable Material / Initial Sample Mass) x 100

Water Vapor Regained (WVR) (Optional): The sample can be re-exposed to the

preconditioning environment (50% RH, 23°C) for 24 hours, and its mass is measured again

to determine the amount of water vapor reabsorbed.

Visualized Experimental Workflow
The following diagram illustrates the key stages of the ASTM E595 outgassing test protocol.
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ASTM E595 Outgassing Test Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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